4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxo-N-(pyridin-4-ylmethyl)butanamide

Specification

• Molecular Formula: C23H25N5O3
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 4-[4-(1H-indole-3-carbonyl)piperazin-1-yl]-4-oxo-N-(pyridin-4-ylmethyl)butanamide
• Standard InChI: InChI=1S/C23H25N5O3/c29-21(26-15-17-7-9-24-10-8-17)5-6-22(30)27-11-13-28(14-12-27)23(31)19-16-25-20-4-2-1-3-18(19)20/h1-4,7-10,16,25H,5-6,11-15H2,(H,26,29)
• Standard InChI Key: NVXFPHHRKVNNRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCC(=O)NCC2=CC=NC=C2)C(=O)C3=CNC4=CC=CC=C43

Introduction

The compound 4-[4-(1H-indol-3-ylcarbonyl)piperazin-1-yl]-4-oxo-N-(pyridin-4-ylmethyl)butanamide is a synthetic organic molecule that integrates multiple pharmacologically relevant scaffolds, including indole, piperazine, and pyridine moieties. These structural features make it a promising candidate for therapeutic applications, particularly in targeting central nervous system (CNS) disorders and receptor modulation.

Synthesis

The synthesis of compounds containing similar scaffolds often involves:

• Formation of the Indole Core: The indole group can be synthesized via Fischer indole synthesis or derived from commercially available precursors.

• Piperazine Functionalization: Substitution reactions on piperazine rings are typically carried out using nucleophilic substitution or reductive amination.

• Amide Bond Formation: The final step involves coupling the indole-piperazine intermediate with a pyridine-containing carboxylic acid or derivative using coupling reagents like EDCI or DCC.

Pharmacological Potential

The compound's structure suggests potential applications as:

• Receptor Modulators: The indole and piperazine groups are known to interact with serotonin (5-HT) receptors and dopamine receptors, making it a candidate for CNS-related therapies.

• Histamine H3 Receptor Antagonists: Similar compounds have shown activity as histamine H3 receptor antagonists, which are implicated in conditions like narcolepsy and ADHD.

• Anticancer Agents: Indole derivatives have been explored for anticancer properties due to their ability to modulate apoptosis pathways.

Biological Activity

While specific activity data for this compound is unavailable, structurally related molecules demonstrate:

• High affinity for dopamine D4 receptors.

• Modulation of histamine H3 receptors with potential effects on food intake and neurotransmitter levels.

• Antibacterial activity against regulatory proteins in bacterial systems.

Table 2: Comparative Biological Activity of Related Compounds

Compound Class	Target Receptor/Protein	Observed Activity
Indole-based ligands	Dopamine D4 receptor	High affinity
Piperazine derivatives	Histamine H3 receptor	Antagonistic activity
Pyridine-functionalized molecules	PqsR regulator (bacteria)	Docking energy ~ -8 kcal/mol

Applications

Potential therapeutic applications include:

• Neurological Disorders: Treatment of cognitive impairments, ADHD, and depression through receptor modulation.

• Metabolic Disorders: As histamine H3 antagonists to regulate appetite and energy balance.

• Antimicrobial Therapy: Targeting bacterial transcriptional regulators.

Future Directions

Further research is needed to:

• Conduct molecular docking studies to predict binding affinities with specific receptors.

• Evaluate pharmacokinetics and toxicity profiles in preclinical models.

• Explore combinatorial chemistry approaches to optimize its activity and selectivity.

This article provides a foundational understanding of the compound's structure, synthesis, biological potential, and applications based on related chemical scaffolds and available scientific literature.